1,3-Bis(dichloromethyl)benzene
Overview
Description
1,3-Bis(dichloromethyl)benzene is a chemical compound with the molecular formula C8H6Cl4 . It is used in ionic liquids to increase their thermal stability and as a reagent in C2-Symmetric Small Molecule Inhibitors . It forms a three-dimensional network through chlorine-chlorine interactions in the solid-state .
Synthesis Analysis
The synthesis of 1,3-Bis(dichloromethyl)benzene has been studied in several papers. For instance, it can be prepared in two reaction steps from 1,3,5-tribromobenzene . Another study explored a safe, convenient, and environmentally friendly synthesis route for 1,3-Bis(isocyanatomethyl) benzene from m-xylylenediamine and bis(trichloromethyl) Carbonate .
Molecular Structure Analysis
The molecular structure of 1,3-Bis(dichloromethyl)benzene contains a total of 18 bonds, including 12 non-H bonds, 6 multiple bonds, 6 aromatic bonds, and 1 six-membered ring . The 3D structure may be viewed using Java or Javascript .
Physical And Chemical Properties Analysis
1,3-Bis(dichloromethyl)benzene is a colorless to light yellow liquid . It has a molecular weight of 175.05 g/mol . The boiling point is 525.7 K and the fusion temperatures range from 305 to 307 K .
Scientific Research Applications
Chemical Synthesis
“1,3-Bis(dichloromethyl)benzene” is a key compound used in the synthesis of various other chemical compounds . Its unique structure allows it to react with a variety of other substances, making it a versatile tool in the field of chemical synthesis.
Optical Polymer Composite Materials
This compound is used in the production of optical polymer composite materials . These materials have excellent yellowing resistance and weather resistance, making them suitable for use in a variety of applications, including lenses and other optical components.
Construction Industry
In the construction industry, “1,3-Bis(dichloromethyl)benzene” is used in the production of certain types of durable, weather-resistant materials . These materials are used in a variety of construction applications, including building facades and structural components.
Automotive Industry
The automotive industry also makes use of this compound . It is used in the production of materials that are resistant to weathering and yellowing, making them ideal for use in car exteriors and interiors.
Coating on Poly(ethylene terephthalate) Film
“1,3-Bis(dichloromethyl)benzene” is used as a monomer in the manufacture of a coating on poly(ethylene terephthalate) film . This type of film is used in a variety of applications, including packaging and electronics.
Research and Development
Due to its unique properties, “1,3-Bis(dichloromethyl)benzene” is often used in research and development settings . Scientists and researchers use it to explore new reactions and develop new materials.
Safety and Hazards
1,3-Bis(dichloromethyl)benzene is highly flammable and may be fatal if swallowed and enters airways. It causes skin irritation, serious eye irritation, and may cause genetic defects and cancer. It also causes damage to organs through prolonged or repeated exposure and is very toxic to aquatic life .
properties
IUPAC Name |
1,3-bis(dichloromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,7-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLHFWLGJQRLDMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(Cl)Cl)C(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Bis(dichloromethyl)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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